Cas no 88399-12-6 (1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-
• CAS No: 88399-12-6
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• CID: 634185
• PubChem ID: 15136927
• Update Time: 2025-04-19

1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-
• 5-methoxy-1,3-dimethyl-N-(oxomethylidene)pyrazole-4-sulfonamide
• DTXSID60568838
• JRBNVEMFSDBDSW-UHFFFAOYSA-N
• SCHEMBL9196596
• 1,3-dimethyl-5-methoxypyrazole-4-sulfonyl isocyanate
• 5-Methoxy-1,3-dimethyl-1H-pyrazole-4-sulfonyl isocyanate
• 88399-12-6

• Inchi： 1S/C7H9N3O4S/c1-5-6(15(12,13)8-4-11)7(14-3)10(2)9-5/h1-3H3
• InChI Key： JRBNVEMFSDBDSW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1OC)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 231.03137695g/mol
• Monoisotopic Mass: 231.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99Ų